![molecular formula C8H8ClNO4S B1521038 2-Chloro-5-[(methylsulfonyl)amino]benzoic acid CAS No. 450368-37-3](/img/structure/B1521038.png)
2-Chloro-5-[(methylsulfonyl)amino]benzoic acid
Overview
Description
2-Chloro-5-[(methylsulfonyl)amino]benzoic acid is a chemical compound with the molecular formula C8H7ClO4S . It is a member of the class of chlorobenzoic acids .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a chlorine atom, a methylsulfonyl group, and a carboxylic acid group . The InChI code for this compound is 1S/C8H7ClO4S/c1-14(12,13)5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3,(H,10,11) .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 234.66 g/mol . Its exact mass and monoisotopic mass are both 233.9753576 g/mol . It has one hydrogen bond donor and four hydrogen bond acceptors . Its XLogP3 is 1.4 , which is a measure of its lipophilicity.
Scientific Research Applications
Nanofiltration Membrane Development
Researchers have synthesized novel sulfonated aromatic diamine monomers for creating thin-film composite nanofiltration membranes. These membranes exhibit improved water flux for dye treatment applications, demonstrating the potential of sulfonated compounds in enhancing membrane hydrophilicity and efficiency in water purification processes (Liu et al., 2012).
Herbicide Degradation and Crop Safety
A study focused on modifying chlorsulfuron, a sulfonylurea herbicide, by substituting the 5th position of the benzene ring to achieve controllable degradation in acidic soil, maintaining herbicidal activity while enhancing crop safety. This approach offers insights into designing eco-friendly agricultural chemicals with improved environmental compatibility (Meng et al., 2020).
EP1 Receptor Antagonist Development
The compound 4-({2-[Isobutyl(phenylsulfonyl)amino]-5-(trifluoromethyl)phenoxy}methyl)benzoic acid, an EP1 receptor antagonist, highlights the therapeutic potential of sulfonylamino-benzoic acids in developing selective drugs for various medical conditions, showcasing the chemical's versatility beyond its traditional applications (Naganawa et al., 2006).
Acaricide Development
The title compound, known as amidoflumet, is a novel acaricide that demonstrates the role of sulfonylamino-benzoic acids in developing pesticides. Its structure, featuring intra-molecular hydrogen bonding, suggests its effectiveness in pest control applications (Kimura & Hourai, 2005).
Anti-HIV Activity Research
Research on 2-(1-[(4-Chloro/methylphenylsulfonylamino)alkyl]-5-thioxo-4,5-dihydro-1,3,4-oxadiazoles derived from α-amino acids explores the potential of sulfonamides in developing new antiviral agents. Despite limited efficacy in initial screenings, the structural modification of these compounds could lead to significant advancements in HIV treatment strategies (Syed et al., 2011).
Mechanism of Action
Target of Action
The primary targets of 2-Chloro-5-[(methylsulfonyl)amino]benzoic acid are currently unknown. This compound belongs to the class of organic compounds known as acylaminobenzoic acid and derivatives . These are derivatives of amino benzoic acid derivatives where the amine group is N-acylated
properties
IUPAC Name |
2-chloro-5-(methanesulfonamido)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO4S/c1-15(13,14)10-5-2-3-7(9)6(4-5)8(11)12/h2-4,10H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUZKZRZCKQMYNB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC(=C(C=C1)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
450368-37-3 |
Source
|
| Record name | 2-Chloro-5-[(methylsulfonyl)amino]benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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